Cas no 2228910-04-9 (3-ethoxy-2-fluorobutan-1-amine)

• Product Name: 3-ethoxy-2-fluorobutan-1-amine
• CAS No: 2228910-04-9
• MF: C₆H₁₄FNO
• MW: 135.17986536026
• CID: 5801007
• PubChem ID: 165850610
• Update Time: 2025-06-09

3-ethoxy-2-fluorobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-fluorobutan-1-amine
• EN300-1795380
• 2228910-04-9

• Inchi： 1S/C6H14FNO/c1-3-9-5(2)6(7)4-8/h5-6H,3-4,8H2,1-2H3
• InChI Key： ZPHYUDRSYACLAB-UHFFFAOYSA-N
• SMILES： FC(CN)C(C)OCC

Computed Properties

• Exact Mass: 135.105942232g/mol
• Monoisotopic Mass: 135.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-ethoxy-2-fluorobutan-1-amine

Introduction to 3-Ethoxy-2-Fluorobutan-1-Amine (CAS No. 2228910-04-9)

3-Ethoxy-2-fluorobutan-1-amine, also known by its CAS number 2228910-04-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its ethoxy and fluorine substituents, which confer distinct chemical and biological properties.

The molecular formula of 3-ethoxy-2-fluorobutan-1-amine is C₆H₁₃FO, and its molecular weight is approximately 130.17 g/mol. The presence of the ethoxy group (OCH₂CH₃) and the fluorine atom (F) on the butane backbone imparts specific reactivity and solubility characteristics to the molecule. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly those with potential therapeutic applications.

In the realm of pharmaceutical research, 3-ethoxy-2-fluorobutan-1-amine has been explored for its potential as a precursor in the development of novel drugs. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacological properties, such as increasing metabolic stability, enhancing binding affinity to target receptors, and improving bioavailability. Recent studies have shown that fluorinated compounds like 3-ethoxy-2-fluorobutan-1-amine can serve as building blocks for the synthesis of drugs with improved efficacy and reduced side effects.

A notable example of the application of 3-ethoxy-2-fluorobutan-1-amine in drug development is its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The fluorine atom in 3-ethoxy-2-fluorobutan-1-amine can enhance the binding affinity of these compounds to serotonin transporters, potentially leading to more effective treatment options for depression and anxiety disorders.

Beyond pharmaceuticals, 3-ethoxy-2-fluorobutan-1-amine has also found applications in materials science. The unique combination of ethoxy and fluorine substituents makes it a suitable candidate for the synthesis of functional polymers and coatings. For instance, fluorinated polymers derived from this compound exhibit excellent hydrophobic and oleophobic properties, making them ideal for use in surface coatings that repel water and oils. These coatings have potential applications in various industries, including automotive, electronics, and textiles.

The synthesis of 3-ethoxy-2-fluorobutan-1-amine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions involving alkyl halides and amines, followed by selective functional group transformations to introduce the ethoxy and fluorine substituents. Advances in catalytic methods have further optimized these synthetic pathways, making it possible to produce high-quality 3-ethoxy-2-fluorobutan-1-amine on a larger scale.

In terms of safety and handling, it is important to note that while 3-ethoxy-2-fluorobutan-1-amine is not classified as a hazardous or controlled substance, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The ongoing research into the properties and applications of 3-ethoxy-2-fluorobutan-1-amines continues to expand our understanding of this versatile compound. Recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown promise in catalytic processes and as precursors for the synthesis of metal-based materials with unique electronic and magnetic properties.

In conclusion, 3-Ethoxy-2-fluorobutan-1-amines (CAS No. 2228910-04-9) represents an important class of organic compounds with diverse applications across multiple scientific disciplines. Its unique chemical structure provides a foundation for developing novel drugs, functional materials, and advanced catalysts. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in advancing both fundamental science and practical technologies.